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Compound of Interest

Compound Name: 2,4-Dinitrotoluene

Cat. No.: B7769740

An In-Depth Technical Guide to 2,4-Dinitrotoluene

Introduction

2,4-Dinitrotoluene (2,4-DNT) is an organic compound with the chemical formula C7HsN20a4.[1]
It is a pale yellow to orange crystalline solid and is one of six positional isomers of
dinitrotoluene.[1][2] While it is known as a precursor in the synthesis of trinitrotoluene (TNT), its
primary industrial use is in the production of toluene diisocyanate (TDI), a key component in the
manufacture of flexible polyurethane foams.[1][2][3][4] This guide provides a comprehensive
overview of 2,4-Dinitrotoluene, including its chemical identity, properties, synthesis, metabolic
pathways, and toxicity, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identification

o |[UPAC Name: 1-Methyl-2,4-dinitrobenzene[1][2][3][4][5]

e CAS Number: 121-14-2[1][2][3][4][5]

e Synonyms: 2,4-DNT, Dinitrotoluol, 4-Methyl-1,3-dinitrobenzene[1][2][4]

Physicochemical Properties

The key physical and chemical properties of 2,4-Dinitrotoluene are summarized in the table
below.
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Property Value Reference
Molecular Formula C7HeN204 [1112][3]
Molar Mass 182.134 g/mol [1]

Pale yellow to orange
Appearance ) ) [11[2]
crystalline solid

67-71 °C (153-160 °F; 340-344

Melting Point K) [11[3]114]

Boiling Point Decomposes at 250-300 °C [1][4]

Density 1.52 g/cm3 [1][6]

Water Solubility 0.3 g/L (at 20 °C) [3]

Vapor Pressure 1.47 x 10~ mmHg (at 22 °C) [1]

Flash Point 207 °C (404 °F; 480 K) [1]
Applications

The primary application of 2,4-DNT is as a chemical intermediate.

o Polyurethane Production: The vast majority of 2,4-DNT is used to produce toluene
diisocyanate (TDI), a monomer required for manufacturing flexible polyurethane foams.[1][2]
[3][4] The process involves the hydrogenation of DNT to 2,4-toluenediamine, which is then
treated with phosgene to yield TDI.[1][3]

o Explosives and Propellants: A smaller fraction of 2,4-DNT is used in the explosives industry.
It serves as a precursor for the synthesis of trinitrotoluene (TNT).[1][2] It is also utilized as a
plasticizer, a deterrent coating, and a burn rate modifier in smokeless gunpowders.[1][2] Due
to its toxicity, its use in modern propellant formulations is declining.[1]

e Dye Synthesis: 2,4-DNT also serves as an intermediate in the manufacturing of various
dyes.[2][3]

Experimental Protocols
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Synthesis of 2,4-Dinitrotoluene

The synthesis of 2,4-DNT is typically achieved through the nitration of toluene. The following
protocol describes a two-step nitration process.

Materials:

e Toluene (100 g)

e Concentrated Sulfuric Acid (d=1.84 g/ml)
o Concentrated Nitric Acid (d=1.45 g/ml)

e Fuming Nitric Acid (d=1.5 g/ml)

e Ice water

Distilled water

Equipment:

e 1000 ml round-bottom flask

e Thermometer

e Dropping funnel

e Glass tube for fume removal

e Separating funnel

e Stirring apparatus

Procedure:

 First Nitration (Mononitrotoluene Synthesis):

o Place 100 g of toluene into the 1000 ml round-bottom flask, equipped with a stirrer,
thermometer, and dropping funnel.
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o Prepare the first nitrating acid mixture by combining 100 ml of concentrated sulfuric acid
and 80 ml of concentrated nitric acid.

o Slowly add the nitrating acid mixture to the toluene in small portions through the dropping
funnel. Maintain the reaction temperature at 60°C, ensuring vigorous stirring after each
addition.

o Once the addition is complete, continue stirring and maintain the temperature at 60°C for
an additional 30 minutes.

o Allow the reaction mixture to cool. Transfer the contents to a separating funnel and
separate the lower layer of inorganic acids from the upper oily layer of mononitrotoluene.

Second Nitration (Dinitrotoluene Synthesis):

[¢]

Return the mononitrotoluene oil to the reaction flask.

o Prepare the second nitrating acid mixture by combining 190 ml of concentrated sulfuric
acid and 80 ml of fuming nitric acid.

o Slowly add this second mixture to the mononitrotoluene. The temperature will rise;
maintain it at 115°C, warming gently if necessary.

o After adding all the acid, keep the mixture heated and stirred at 115°C for 60 minutes.

o Pour the hot reaction mixture into a large volume of ice water. The liquid 2,4-
dinitrotoluene will precipitate and crystallize.

o Wash the crystalline product thoroughly with distilled water to remove residual acids.

o Filter the product and dry it. The expected yield is approximately 177 g of 2,4-
Dinitrotoluene, which appears as long yellow needles.
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Step 1: First Nitration
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Caption: Synthesis workflow for 2,4-Dinitrotoluene via a two-step nitration of toluene.

Metabolic Pathways

2,4-Dinitrotoluene is a xenobiotic compound that can be metabolized by various
microorganisms. Understanding these degradation pathways is crucial for bioremediation and
toxicological studies.

Fungal Degradation

The white-rot fungus Phanerochaete chrysosporium is capable of mineralizing 2,4-DNT under
ligninolytic conditions.[3] The degradation involves a multi-step pathway that begins with
reduction rather than oxidation.

Key steps in the pathway:[3]

« Initial Reduction: The process starts with the reduction of a nitro group on 2,4-DNT to form 2-
amino-4-nitrotoluene.

» Oxidation: The manganese peroxidase (MnP) enzyme oxidizes 2-amino-4-nitrotoluene,
yielding 4-nitro-1,2-benzoquinone and methanol.

e Second Reduction: The benzoquinone is then reduced to 4-nitro-1,2-hydroquinone.

o Methylation: Finally, the hydroquinone is methylated to produce 1,2-dimethoxy-4-
nitrobenzene.
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This pathway is unique as it appears to remove both nitro groups before the aromatic ring is
cleaved.[3]

2,4-Dinitrotoluene

Reduction

2-Amino-4-nitrotoluene

Dxidation (MnP)

4-Nitro-1,2-benzoquinone
+ Methanol

Reduction
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Caption: Metabolic pathway of 2,4-DNT degradation by the fungus Phanerochaete
chrysosporium.

Bacterial Degradation

Various bacterial strains can also degrade 2,4-DNT. For instance, Burkholderia sp. strain DNT
and Burkholderia cepacia can mineralize 2,4-DNT through an oxidative pathway.[3][7] This
pathway is initiated by a dioxygenase enzyme that attacks the aromatic ring, leading to the
release of nitrite.[8] In contrast, under anaerobic conditions or in bacteria like Escherichia coli,
the metabolism is primarily reductive, converting the nitro groups to amino groups, forming
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intermediates like 2-amino-4-nitrotoluene and 4-amino-2-nitrotoluene, and ultimately 2,4-
diaminotoluene.[8][9]

Toxicity and Safety

2,4-Dinitrotoluene is classified as a highly toxic compound and a suspected carcinogen.[1][3]
Exposure can lead to significant health effects.

Data Type Value Species Route Reference

LDso (Median

1954 mg/kg Mouse Oral [1]
Lethal Dose)

LDLo (Lowest
Published Lethal 27 mg/kg Cat Oral [1]

Dose)

Oral LDso Range 240 - 650 mg/kg Rat Oral [10]

EPA Reference

0.002 mg/kg/da - Oral 11
Dose (RfD) graIeay ]

OSHA PEL
(Permissible 1.5 mg/m3 (TWA) Human Inhalation [1][11]

Exposure Limit)

NIOSH REL
(Recommended 1.5 mg/m3 (TWA) Human Inhalation [1]

Exposure Limit)

NIOSH IDLH
(Immediately 50 mg/m3 Human Inhalation [1]

Dangerous)

Health Effects:

o Hematological Effects: A primary toxic effect of 2,4-DNT is the conversion of hemoglobin to
methemoglobin, leading to methemoglobinemia, cyanosis, and anemia.[1][3][10]
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» Neurological Effects: Chronic inhalation exposure can affect the central nervous system.[11]
Severe neurological effects have been observed in animal studies.[10]

» Hepatotoxicity: Liver damage is a known consequence of exposure.[3][10]

o Reproductive Toxicity: Some studies of chronically exposed workers have reported a
significant reduction in sperm count and morphology.[11] Testicular degeneration has been
observed in animal studies.[10]

» Carcinogenicity: 2,4-DNT is considered a suspected carcinogen.[3] Oral exposure in animal
studies has been linked to kidney, liver, and mammary gland tumors.[5][11]

Safety and Handling: 2,4-DNT is combustible when exposed to heat or flame and can react
with oxidizing materials.[3][4] It decomposes when heated to 250°C or higher, and mixtures
with nitric acid are highly explosive.[1][3][4] It is listed as a hazardous waste by the U.S. EPA
(Hazardous Waste Number D030).[1] Proper personal protective equipment, including suitable
clothing and gloves, should be worn when handling this chemical.[3] Release to the
environment should be avoided.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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